Cas no 2229428-58-2 (3-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-one)

• Product Name: 3-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-one
• CAS No: 2229428-58-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6235531
• PubChem ID: 165674982
• Update Time: 2025-05-20

3-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-one
• 2229428-58-2
• EN300-1780178

• Inchi： 1S/C10H15N3O/c11-6-5-9(14)10-7-3-1-2-4-8(7)12-13-10/h1-6,11H2,(H,12,13)
• InChI Key： MSKSRHYUIDOAKO-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-amino-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-1-one

3-Amino-1-(4,5,6,7-Tetrahydro-1H-lndazol-3-Yl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(4,5,6,7-tetrahydro-1H-lndazol-3-yl)propan-1-one, also known by its CAS registry number 2229428-58-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The chemical structure of 3-amino-1-(4,5,6,7-tetrahydro-1H-lndazol-3-yl)propan-1-one comprises an indazole ring system fused with a tetrahydroindole moiety. This arrangement imparts the molecule with a high degree of structural flexibility and unique electronic properties. The indazole core is particularly notable for its ability to engage in diverse molecular interactions, which has been exploited in the design of bioactive compounds.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, to achieve high yields and purity. These developments have facilitated the exploration of its biological activities and potential therapeutic applications.

In terms of biological activity, 3-amino-1-(4,5,6,7-tetrahydro-1H-lndazol-3-yl)propan-1-one has demonstrated promising results in vitro and in vivo models. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary findings suggest that it may possess neuroprotective effects, offering new avenues for research in neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of this compound has also been investigated extensively. Research indicates that it exhibits favorable absorption and bioavailability characteristics when administered orally. Furthermore, its metabolic stability and low toxicity profiles make it an attractive candidate for further preclinical studies.

In conclusion, 3-amino-1-(4,5,6,7-tetrahydro-1H-lndazol-3-Yl)Propan-Y-one, with its CAS number 2229428-Y8-Y, represents a promising compound with diverse applications in the field of medicine. Ongoing research continues to uncover its full potential as a therapeutic agent across various disease models.